Cas no 93417-41-5 (4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose)

• Product Name: 4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose
• CAS No: 93417-41-5
• MF: C₁₉H₂₆O₁₁
• MW: 430.4
• CID: 1060069
• PubChem ID: 154725808
• Update Time: 2025-05-21

4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose Chemical and Physical Properties

Names and Identifiers

• 4-O-[4,6-O-(Phenylmethylene)-α-D-glucopyranosyl]-D-glucose
• 5-[(7,8-dihydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl)oxy]-6-(hydroxymethyl)oxane-2,3,4-triol
• 4,6-Benzylidene-D-maltose
• D-Glucose, 4-O-(4,6-O-benzylidene-α-D-glucopyranosyl)- (6CI)
• Pyrano[3,2-d]-1,3-dioxin, D-glucose deriv.
• (2R,3R,4R,5R)-4-(((4aR,6R,7R,8R,8aS)-7,8-Dihydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-6-yl)oxy)-2,3,5,6-tetrahydroxyhexanal
• CS-0458728
• 93417-41-5
• (2R,3R,4R,5R)-4-{[(4aR,6R,7R,8R,8aS)-7,8-dihydroxy-2-phenyl-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-6-yl]oxy}-2,3,5,6-tetrahydroxyhexanal
• (2R,3R,4R,5R)-4-[[(4aR,6R,7R,8R,8aS)-7,8-dihydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-2,3,5,6-tetrahydroxyhexanal
• 4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose

• Inchi： 1S/C19H26O11/c20-6-10(22)13(24)16(11(23)7-21)29-19-15(26)14(25)17-12(28-19)8-27-18(30-17)9-4-2-1-3-5-9/h1-6,10-19,21-26H,7-8H2/t10-,11+,12+,13+,14+,15+,16+,17+,18?,19?/m0/s1
• InChI Key： QGIGSEUMXXYYCS-DUSHASMMSA-N
• SMILES： O[C@@H]1[C@H](C(O[C@]([H])([C@H](O)CO)[C@H](O)[C@@H](O)C=O)O[C@]2([H])COC(C3C=CC=CC=3)O[C@@]12[H])O

Computed Properties

• Exact Mass: 430.14751164g/mol
• Monoisotopic Mass: 430.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 175Ų

Additional information on 4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose

4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose (CAS No. 93417-41-5): A Comprehensive Overview

4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose (CAS No. 93417-41-5) is a specialized carbohydrate derivative that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and biotechnology. This compound, characterized by its unique phenylmethylene-protected glucopyranosyl structure, serves as a crucial intermediate in the synthesis of complex sugars and glycoconjugates. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel glycosylation techniques and drug delivery systems.

The chemical properties of 4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose are defined by its stability under mild acidic conditions and its reactivity in glycosylation reactions. The phenylmethylene group acts as a protective moiety, shielding the hydroxyl groups at the 4,6-positions of the glucopyranosyl unit, which is pivotal for selective functionalization. This feature is particularly valuable in the synthesis of oligosaccharides, where precise control over glycosidic bond formation is essential. Recent studies have highlighted its utility in creating glycosylated natural products, which are increasingly sought after for their bioactive potential.

In the pharmaceutical industry, 4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose is employed as a building block for the development of glycan-based therapeutics. With the rising demand for precision medicine and targeted drug delivery, this compound’s role in designing carbohydrate-based vaccines and antibody-drug conjugates (ADCs) has become more prominent. Researchers are also investigating its application in glycobiology, where it aids in understanding cell-surface interactions and immune responses—a hot topic in post-pandemic biomedical research.

The biotechnological applications of this compound extend to enzyme engineering and biocatalysis. For instance, its use in modifying glycosyltransferases has opened new avenues for synthesizing rare sugars and glycopeptides. This aligns with the growing trend of green chemistry, as industries seek sustainable methods to produce high-value carbohydrates. Furthermore, its compatibility with enzymatic glycosylation protocols makes it a preferred choice for labs focusing on eco-friendly synthesis routes.

From a market perspective, the demand for 4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose is driven by its versatility in R&D and industrial-scale production. Suppliers often highlight its high purity (>98%) and consistent batch-to-batch reproducibility, which are critical for regulatory compliance in drug development. The compound’s niche applications in diagnostic reagents and glycomics research further contribute to its commercial value, especially in regions with robust biotech infrastructure like North America and Europe.

In summary, 4-O-[4,6-O-(PhenylMethylene)-α-D-glucopyranosyl]-D-glucose (CAS No. 93417-41-5) stands at the intersection of chemistry and life sciences, offering multifaceted utility in drug design, glycobiology, and sustainable synthesis. Its unique protective group chemistry and adaptability to modern glycosylation strategies ensure its relevance in cutting-edge research. As the scientific community continues to explore the potential of carbohydrate-based therapeutics, this compound is poised to remain a key player in advancing biomedical innovation.